[4-(Benzyloxy)phenyl]methanaminium chloride

• IUPAC Name: (4-phenylmethoxyphenyl)methylazanium;chloride
• InChI: InChI=1S/C14H15NO.ClH/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13;/h1-9H,10-11,15H2;1H
• InChI Key: RSZFCDGHJLBYEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C[NH3+].[Cl-]
• Molecular Formula: C14H16ClNO
• Molecular Weight: 249.73 g/mol

Description

[4-(Benzyloxy)phenyl]methanaminium chloride is a chemical compound with a complex structure that includes a phenylmethoxy group and a methylazanium group. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(Benzyloxy)phenyl]methanaminium chloride typically involves the reaction of 4-phenylmethoxyphenylmethanol with hydrochloric acid. The reaction conditions often include a controlled temperature and the presence of a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and precise control of reaction parameters to ensure high yield and purity. The process may also include purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

[4-(Benzyloxy)phenyl]methanaminium chloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler compounds.

Substitution: The phenylmethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various acids and bases for substitution reactions. The reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction. For example, oxidation may yield phenylmethoxyphenyl ketones, while reduction may produce phenylmethoxyphenylmethane.

Scientific Research Applications

[4-(Benzyloxy)phenyl]methanaminium chloride has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other chemical compounds.

Biology: Employed in studies involving enzyme interactions and cellular processes.

Medicine: Investigated for potential therapeutic effects and as a component in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [4-(Benzyloxy)phenyl]methanaminium chloride involves its interaction with specific molecular targets and pathways. The phenylmethoxy group can interact with various enzymes and receptors, leading to changes in cellular functions. The methylazanium group may also play a role in modulating the compound’s activity and stability.

Comparison with Similar Compounds

Similar Compounds

(4-Methoxyphenyl)hydrazine hydrochloride: Similar in structure but with a hydrazine group instead of a methylazanium group.

(4-Phenylmethoxyphenyl)-piperidin-4-ylmethanone hydrochloride: Contains a piperidine ring, making it structurally different but functionally similar.

Uniqueness

[4-(Benzyloxy)phenyl]methanaminium chloride is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable in various research and industrial applications.